Cas no 2137845-45-3 (1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl-)

• Product Name: 1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl-
• CAS No: 2137845-45-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5258575
• Update Time: 2025-06-14

1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl-

• Inchi： 1S/C9H19NO/c1-7-5-10-6-9(3,4)8(2)11-7/h7-8,10H,5-6H2,1-4H3
• InChI Key： VSALIUWSCKVXRP-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)(C)CNCC1C

Additional information on 1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl-

Recent Advances in the Study of 1,4-Oxazepine, Hexahydro-2,6,6,7-tetramethyl- (CAS: 2137845-45-3)

The compound 1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl- (CAS: 2137845-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its oxazepine core and tetramethyl substitutions, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological potential. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in the scientific literature.

Recent studies have focused on the synthesis and optimization of 1,4-Oxazepine derivatives, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study highlighted the role of palladium-based catalysts in facilitating the ring-closing step, which is critical for the formation of the oxazepine core. These advancements in synthetic chemistry are expected to facilitate further exploration of the compound's biological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl- exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 µM against JAK3 kinase, suggesting its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization is required to enhance its selectivity and potency. Computational modeling studies have also been conducted to predict the binding modes of this compound with target proteins, providing insights for structure-activity relationship (SAR) analyses.

Pharmacokinetic studies of 1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl- have revealed challenges related to its metabolic stability and bioavailability. A recent preclinical investigation in rodents indicated rapid hepatic clearance, with a half-life of approximately 1.5 hours. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations. Additionally, toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of this compound extend beyond inflammation. Emerging data suggest that it may modulate neurotransmitter systems, particularly GABAergic pathways, raising interest in its possible use for neurological disorders. A 2024 study in ACS Chemical Neuroscience demonstrated its ability to cross the blood-brain barrier and exhibit anxiolytic-like effects in murine models. These findings open new avenues for research in neuropharmacology, though extensive clinical validation is still needed.

In conclusion, 1,4-Oxazepine, hexahydro-2,6,6,7-tetramethyl- (CAS: 2137845-45-3) represents a promising scaffold for drug discovery, with demonstrated biological activities and potential therapeutic applications. While significant progress has been made in its synthesis and preliminary characterization, further research is required to fully exploit its medicinal potential. Future directions may include the development of more potent analogs, detailed mechanistic studies, and comprehensive preclinical evaluations to advance this compound toward clinical development.